4-(dipropylsulfamoyl)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide

• IUPAC Name: 4-(dipropylsulfamoyl)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide
• InChI: InChI=1S/C21H25N3O3S2/c1-4-12-24(13-5-2)29(26,27)18-9-6-16(7-10-18)21(25)23-17-8-11-20-19(14-17)22-15(3)28-20/h6-11,14H,4-5,12-13H2,1-3H3,(H,23,25)
• InChI Key: YHEOFOREFRNDPY-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=CC3=C(C=C2)SC(=N3)C
• Molecular Formula: C21H25N3O3S2
• Molecular Weight: 431.6 g/mol

Description

4-(dipropylsulfamoyl)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide, also known as DBIBB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Antimicrobial and Anticancer Properties

Benzothiazole derivatives have been synthesized and evaluated for their antimicrobial and anticancer activities. For instance, novel heterocycles, including benzimidazole, benzoxazole, and benzothiazole derivatives, showed excellent broad-spectrum antimicrobial activity against bacterial and fungal strains, as well as photophysical and thermal properties were studied (Padalkar et al., 2014). Furthermore, certain benzothiazole derivatives have demonstrated proapoptotic activity among synthesized compounds on melanoma cell lines, indicating potential anticancer applications (Yılmaz et al., 2015).

Novel Compound Synthesis

The research has also focused on synthesizing novel compounds with potential therapeutic applications. For example, aromatic sulfonamide inhibitors of carbonic anhydrases have been developed, showcasing different activities for the isoenzymes studied, with the lowest affinity against isoenzyme hCA XII (Supuran et al., 2013). Another study involved microwave-assisted synthesis of Schiff’s bases containing thiadiazole scaffold and benzamide groups, evaluated for their anticancer activity against a panel of human cancer cell lines, indicating significant biological properties (Tiwari et al., 2017).